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Padnarsertib Profile and Experimental Data

Padnarsertib (also known as KPT-9274) is an investigational small molecule drug. The table below

summarizes its key characteristics and available experimental data.

Property Description

Drug Type Orally bioavailable small molecule [1] [2]

Primary Mechanisms Dual inhibitor of PAK4 (Serine/threonine-protein kinase PAK 4) and NAMPT
(Nicotinamide phosphoribosyltransferase) [1] [2].

Target IC₅₀ <100 nM (PAK4); 120 nM (NAMPT) in cell-free assays [2] [3].

Key In Vivo Model 786-O human renal cell carcinoma (RCC) xenograft model in mice [3].

In Vivo Dosing 100 mg/kg and 200 mg/kg, administered by oral gavage [3].

Reported In Vivo
Outcome

Dose-dependent inhibition of tumor growth with no apparent toxicity reported
[3].
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Property Description

Reported
Tumor/Plasma Level

In a mouse model, 10647 ng/mL in tumors and 10757 ng/mL in plasma
measured 8 hours post-administration [2].

Detailed Experimental Protocols

The following methodologies are derived from published studies on Padnarsertib:

*In Vitro* Cell Migration and Invasion Assay: This was performed using transwell chambers. For the
migration assay, 1.5×10⁴ cells were seeded on polycarbonate filters with Padnarsertib (1μM and

5μM) added to both upper and lower wells. After 12 hours of incubation, cells that migrated were
fixed, stained, and counted. For the invasion assay, filters were coated with Matrigel, and 2.5×10⁴

cells were seeded and incubated for 20 hours before counting [3].
*In Vivo* Efficacy Study: The 786-O (VHL-mut) human RCC xenograft model was established in nude

mice. Padnarsertib was administered by oral gavage at doses of 100 and 200 mg/kg. The study
evaluated the dose-dependent inhibition of tumor growth over time [3].

Mechanism of Action Diagram

The diagram below illustrates the dual inhibitory mechanism of Padnarsertib and its downstream effects on

cancer cells, based on the cited research [2] [4] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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